Cas no 1428725-99-8 ((2Z)-3-(oxan-4-yl)prop-2-enenitrile)

• Product Name: (2Z)-3-(oxan-4-yl)prop-2-enenitrile
• CAS No: 1428725-99-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6252833
• PubChem ID: 124519143
• Update Time: 2024-01-12

(2Z)-3-(oxan-4-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(oxan-4-yl)prop-2-enenitrile
• (Z)-3-(Tetrahydro-2H-pyran-4-yl)acrylonitrile
• EN300-1608654
• 1428725-99-8

• Inchi： 1S/C8H11NO/c9-5-1-2-8-3-6-10-7-4-8/h1-2,8H,3-4,6-7H2/b2-1-
• InChI Key： XXQAUNRVRBXMGN-UPHRSURJSA-N
• SMILES： O1CCC(/C=C\C#N)CC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33Ų